2-{[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)piperidin-4-yl]methyl}-6-(1H-1,2,4-triazol-1-yl)-2,3-dihydropyridazin-3-one

• IUPAC Name: 2-[[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)piperidin-4-yl]methyl]-6-(1,2,4-triazol-1-yl)pyridazin-3-one
• InChI: InChI=1S/C20H24N8O/c1-14-10-18(24-20(23-14)16-2-3-16)26-8-6-15(7-9-26)11-27-19(29)5-4-17(25-27)28-13-21-12-22-28/h4-5,10,12-13,15-16H,2-3,6-9,11H2,1H3
• InChI Key: RRGYUUNLTSQALC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C2CC2)N3CCC(CC3)CN4C(=O)C=CC(=N4)N5C=NC=N5
• Molecular Formula: C20H24N8O
• Molecular Weight: 392.5 g/mol
• CAS No.: 2195951-73-4

Description

2-{[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)piperidin-4-yl]methyl}-6-(1H-1,2,4-triazol-1-yl)-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C20H24N8O and its molecular weight is 392.467. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Properties Assessment

Research conducted by Yengoyan et al. (2020) explored the synthesis of novel derivatives of 6-methylpyrimidine-4-ol, including compounds with pyrazole, 1,2,4-triazole, and pyridazine moieties. These compounds demonstrated significant plant growth-stimulating activities, suggesting potential agricultural applications (Yengoyan et al., 2020).

Antiparkinsonian and Analgesic Activities

A study by Amr et al. (2008) synthesized substituted pyridine derivatives, revealing compounds with notable analgesic and antiparkinsonian activities. This research suggests the therapeutic potential of similar compounds in treating neurological disorders and pain management (Amr et al., 2008).

Antioxidant Agents

El‐Badawy et al. (2021) investigated the synthesis of novel heterocyclic skeletons, including pyrimidine, triazole, triazepine, and thiadiazolopyrimidine derivatives. These compounds exhibited antioxidant activities, indicating potential use in preventing oxidative stress-related diseases (El‐Badawy et al., 2021).

Anti-Proliferative Activities

Research by Parveen et al. (2017) synthesized compounds targeting estrogen receptors and evaluated their cytotoxic activities against breast cancer cell lines. This study suggests the potential of similar compounds in cancer therapy (Parveen et al., 2017).

Novel Heterocyclic System Synthesis

Karimian and Karimi (2020) described the synthesis of a novel heterocyclic system, illustrating the ongoing exploration of unique structures for potential pharmacological applications (Karimian & Karimi, 2020).